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Cat. No.: B075773 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the free radical chlorination of

cyclohexane. It is important to note that this reaction is characteristically non-selective and

yields a mixture of chlorinated products, including monochlorocyclohexane, various isomers of

dichlorocyclohexane (1,1-, cis-1,2-, trans-1,2-, 1,3-, and 1,4-), and polychlorinated species.

These application notes describe a representative laboratory procedure using sulfuryl chloride

as the chlorinating agent and 2,2'-azobisisobutyronitrile (AIBN) as a radical initiator. The

protocol covers the reaction setup, execution, product isolation, and purification. Furthermore, it

includes a discussion on the reaction mechanism and the expected product distribution.

Reaction Mechanism
The free radical chlorination of an alkane like cyclohexane proceeds through a chain reaction

mechanism involving three distinct stages: initiation, propagation, and termination.[1][2]

Initiation: The reaction begins with the homolytic cleavage of the initiator (e.g., AIBN) or the

chlorine source (e.g., Cl₂) to generate free radicals.[2][3] For instance, chlorine gas can be

cleaved by UV light or heat to form two chlorine radicals (Cl•).[1][2]

Propagation: These highly reactive chlorine radicals then abstract a hydrogen atom from

cyclohexane, creating a cyclohexyl radical (C₆H₁₁•) and hydrogen chloride (HCl).[4] This

cyclohexyl radical subsequently reacts with a chlorine molecule (Cl₂) to produce

chlorocyclohexane (C₆H₁₁Cl) and a new chlorine radical, which continues the chain.[2] To
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form dichlorocyclohexane, a chlorine radical abstracts a hydrogen from the already

chlorinated cyclohexane, forming a chlorocyclohexyl radical, which then reacts with Cl₂ to

yield dichlorocyclohexane.[4]

Termination: The chain reaction is terminated when two radicals combine, removing the

reactive species from the mixture.[4][5] This can occur through the combination of two

chlorine radicals, a chlorine radical and a cyclohexyl radical, or two cyclohexyl radicals.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b075773?utm_src=pdf-custom-synthesis
https://www.pearson.com/channels/organic-chemistry/asset/a68a5ac4/write-a-mechanism-for-the-light-initiated-reaction-of-cyclohexane-with-chlorine-
https://www.pearson.com/channels/organic-chemistry/asset/a68a5ac4/write-a-mechanism-for-the-light-initiated-reaction-of-cyclohexane-with-chlorine-
https://www.pearson.com/channels/organic-chemistry/asset/a69c9a34/provide-a-mechanism-for-the-chlorination-of-cyclohexane-be-sure-to-include-initi
https://www.pearson.com/channels/organic-chemistry/asset/a69c9a34/provide-a-mechanism-for-the-chlorination-of-cyclohexane-be-sure-to-include-initi
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Vollhardt_and_Schore)/03._Reactions_of_Alkanes%3A_Bond-Dissociation_Energies_Radical_Halogenation_and_Relative_Reactivity/3-08_Selectivity_in_Radical_Halogenation_with__Fluorine_and__Bromine
https://www.youtube.com/watch?v=3H6MaObADx4
https://homework.study.com/explanation/draw-the-mechanism-of-the-free-radical-chlorination-of-cyclohexane-to-form-1-2-dichlorocyclohexane-use-arrows-to-show-the-direction-of-movement-of-single-electrons.html
https://www.benchchem.com/product/b075773#free-radical-chlorination-of-cyclohexane-to-1-2-dichlorocyclohexane
https://www.benchchem.com/product/b075773#free-radical-chlorination-of-cyclohexane-to-1-2-dichlorocyclohexane
https://www.benchchem.com/product/b075773#free-radical-chlorination-of-cyclohexane-to-1-2-dichlorocyclohexane
https://www.benchchem.com/product/b075773#free-radical-chlorination-of-cyclohexane-to-1-2-dichlorocyclohexane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b075773?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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